N-((1,2-dimethyl-1H-indol-5-yl)methyl)-2-phenoxyacetamide

• IUPAC Name: N-[(1,2-dimethylindol-5-yl)methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C19H20N2O2/c1-14-10-16-11-15(8-9-18(16)21(14)2)12-20-19(22)13-23-17-6-4-3-5-7-17/h3-11H,12-13H2,1-2H3,(H,20,22)
• InChI Key: YPFLGYCXKAHFLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1C)C=CC(=C2)CNC(=O)COC3=CC=CC=C3
• Molecular Formula: C19H20N2O2
• DSSTOX Substance ID: DTXSID101329006
• Molecular Weight: 308.4 g/mol
• Solubility: 5.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 852137-61-2

Description

Synthesis Analysis

The synthesis of DIM-5 involves several steps, including the condensation of 5-nitroindole with dimethylamine and subsequent reduction of the nitro group to an amino group. The resulting intermediate is then coupled with phenylacetic acid to obtain DIM-5.

Molecular Structure Analysis

The molecular formula of DIM-5 is C19H20N2O. The structure of the newly synthesized compounds was established by elemental analysis, high resolution mass-spectrometry, 1H, 13C NMR and IR spectroscopy and mass-spectrometry.

Chemical Reactions Analysis

The most direct method for the preparation of DIM-5 is the Tscherniac-Einhorn reaction of indoline with commercially available 2-(hydroxymethyl)isoindoline-1,3-dione using concentrated sulfuric acid as a catalyst. This is followed by hydrolysis of phthalimido to an amino group.

Scientific Research Applications

Synthesis of Indole Derivatives

Indoles are a significant heterocyclic system in natural products and drugs. The compound “N-[(1,2-dimethylindol-5-yl)methyl]-2-phenoxyacetamide” can be used in the synthesis of indole derivatives, which are prevalent moieties present in selected alkaloids.

Treatment of Various Disorders

The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years.

Photochromism Research

Although not directly related to “N-[(1,2-dimethylindol-5-yl)methyl]-2-phenoxyacetamide”, research on similar compounds, such as 1-(1,2-dimethylindol-3-yl)-2-[2-methyl-5-(3-fluorophenyl)-3-thienyl]-3,3,4,4,5,5-hexafluorocyclopent-1-ene, has contributed to our understanding of photochromism. Photochromism is the reversible transformation of a chemical species between two forms by the absorption of electromagnetic radiation, where the two forms have different absorption spectra.

Fischer Indolisation

A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation. This could potentially be applied to the synthesis of “N-[(1,2-dimethylindol-5-yl)methyl]-2-phenoxyacetamide” and its derivatives.